Fosbretabulin disodium

• Molecular Formula: C18H19Na2O8P
• Molecular Weight: 440.3 g/mol
• InChI: InChI=1S/C18H21O8P.2Na/c1-22-14-8-7-12(9-15(14)26-27(19,20)21)5-6-13-10-16(23-2)18(25-4)17(11-13)24-3;;/h5-11H,1-4H3,(H2,19,20,21);;/q;2*+1/p-2/b6-5-
• InChIKey: VXNQMUVMEIGUJW-XNOMRPDFSA-L

Research challenge: Water-insoluble VDAs require organic co-solvents that confound vascular pharmacology data.

Solution: Fosbretabulin disodium (CA4P) - a water-soluble phosphate prodrug (28 mg/mL solubility) enabling IV/IP dosing without DMSO/ethanol.

• Tubulin polymerization inhibition: IC50 2.4 µM (cell-free)
• In vivo efficacy: ~100-fold tumor blood flow reduction, 14:1 selectivity at 100 mg/kg
• Clinically anchored: FDA & EMA orphan drug status (neuroendocrine tumors, ovarian cancer)

Fosbretabulin Disodium (CA4P): Tubulin-Binding Vascular Disrupting Agent

Fosbretabulin disodium (Combretastatin A4 phosphate disodium, CA4P disodium; CAS 168555-66-6) is a water-soluble phosphate prodrug of the natural stilbenoid combretastatin A4 (CA4), originally isolated from Combretum caffrum [1]. Upon intravenous administration, CA4P is rapidly dephosphorylated to its active metabolite CA4, which binds the colchicine site of β-tubulin with a dissociation constant (Kd) of 0.4 μM and inhibits microtubule polymerization with an IC50 of 2.4 μM in cell-free assays . CA4P belongs to the tubulin-binding subclass of vascular disrupting agents (VDAs) and has advanced to Phase II/III clinical evaluation, with FDA and EMA orphan drug designations for neuroendocrine tumors and ovarian cancer, respectively [2].

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Water-soluble phosphate prodrug for intravenous administration without organic co-solvents

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Tubulin-binding vascular disrupting agent (VDA) for in vivo tumor vascular shutdown studies

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Colchicine-site β-tubulin ligand for competitive displacement and microtubule dynamics research

• [1] Pettit GR, Singh SB, Hamel E, Lin CM, Alberts DS, Garcia-Kendall D. Isolation and structure of the strong cell growth and tubulin inhibitor combretastatin A-4. Experientia. 1989;45(2):209-211. View Source
• [2] U.S. Food and Drug Administration. Search Orphan Drug Designations and Approvals: fosbretabulin tromethamine for treatment of neuroendocrine tumors. Designated: 12/29/2015. View Source

Why Fosbretabulin Disodium Is Irreplaceable

Compounds within the vascular disrupting agent (VDA) and tubulin inhibitor classes exhibit fundamentally divergent pharmacological properties that preclude simple substitution. The parent compound combretastatin A4 (CA4) is water-insoluble, rendering it unsuitable for intravenous formulation without organic co-solvents — a limitation that motivated development of the CA4P phosphate prodrug . Ombrabulin (AVE8062), another water-soluble CA4 derivative, demonstrates approximately 4.7-fold weaker tubulin polymerization inhibition (IC50 11.3 μM versus 2.4 μM for CA4P) . The flavonoid VDA vadimezan (DMXAA, ASA404) operates through an entirely distinct mechanism (cytokine induction via STING pathway) that proved non-translatable from mice to humans, leading to Phase III trial termination in 2010 [1]. The classical tubulin inhibitor colchicine binds the same β-tubulin site but lacks the endothelial-cell selectivity and tumor-vascular disrupting potency that define CA4P's therapeutic profile. These differences carry direct consequences for experimental design, dosing strategy, and translational relevance.

⚠ Combretastatin A4 (CA4) is water-insoluble and requires organic co-solvents for IV delivery; direct substitution may confound vascular pharmacology endpoints.

⚠ Ombrabulin exhibits approximately 4.7-fold weaker tubulin polymerization inhibition; potency context may shift dose-response interpretation.

⚠ Colchicine binds the same tubulin site but lacks tumor-vascular selectivity; endothelial-cell response profiles may differ.

⚠ Vadimezan (DMXAA) operates via STING-dependent cytokine induction and failed in Phase III due to species-specific translatability; mechanism mismatch precludes interchangeable use.

• [1] Daei Farshchi Adli A, Jahanban-Esfahlan R, Seidi K, et al. An overview on Vadimezan (DMXAA): The vascular disrupting agent. Chemical Biology & Drug Design. 2018;91(5):996-1006. Phase III failure due to STING receptor variations between mice and humans. View Source

Fosbretabulin Disodium Differentiation Evidence

Aqueous Solubility vs. Combretastatin A4

Fosbretabulin disodium (CA4P) exhibits aqueous solubility of 28 mg/mL (63.59 mM) at 25°C, enabling direct dissolution in water or saline for intravenous administration without organic co-solvents . In contrast, the parent compound combretastatin A4 (CA4) is classified as water-insoluble, requiring DMSO (63 mg/mL) or warmed ethanol (34 mg/mL) for dissolution . This difference is not incremental — it represents the critical enabling step that allowed CA4P to enter clinical development while CA4 remained confined to preclinical investigation despite equipotent tubulin binding.

Aqueous Solubility vs. CA4

Head-to-head

CA4P: 28 mg/mL in water at 25°C; CA4: water-insoluble, requires DMSO or warmed ethanol.

Enables aqueous IV formulation without organic co-solvents; a critical enabling factor for in vivo vascular studies.

Solubility data per vendor specifications; direct comparison supports procurement rationale.

Evidence Dimension	Aqueous solubility at 25°C
Target Compound Data	Fosbretabulin disodium (CA4P): 28 mg/mL (63.59 mM) in water
Comparator Or Baseline	Combretastatin A4 (CA4): Water insoluble; soluble only in DMSO (63 mg/mL) or warmed ethanol (34 mg/mL)
Quantified Difference	Qualitative — CA4P is freely water-soluble for direct IV formulation; CA4 is insoluble in water and requires organic co-solvents
Conditions	In vitro solubility determination at 25°C per vendor technical specifications (Selleck Chemicals, Adooq)

Why This Matters

For procurement decisions, water solubility determines whether a compound can be used in standard IV administration protocols without formulation additives that may confound experimental results or introduce toxicity.

Pharmacokinetic Advantage vs. Equimolar CA4

In a direct comparative PK study in SD rats, intravenous administration of CA4P (50 mg/kg) yielded significantly greater systemic exposure to the active metabolite CA4 compared to equimolar direct CA4 administration (36 mg/kg). The CA4 AUC0-∞ from CA4P was 7751±801 ng·h/mL versus 5037±1433 ng·h/mL from direct CA4 — a 1.54-fold increase (P<0.05). Additionally, the elimination half-life (t1/2) of CA4 derived from CA4P was extended to 1.27±0.33 h compared to 0.95±0.65 h from direct CA4 [1]. The intact prodrug CA4P was rapidly converted, with its own AUC0-∞ of 27126±4142 ng·h/mL and short t1/2 of 0.85±0.35 h, confirming efficient in vivo dephosphorylation. This PK advantage is mechanistically attributed to the water-soluble phosphate moiety enhancing initial distribution and enzymatic conversion kinetics.

PK Exposure vs. CA4

Head-to-head

1.54-fold higher CA4 active metabolite AUC0-∞ after CA4P IV dosing vs. equimolar CA4 in SD rats (P<0.05).

Supports dose-for-dose exposure advantage for the prodrug in rodent PK models.

LC-MS/MS; single IV bolus; 12 fasted rats. PK parameters via DAS.

Evidence Dimension	CA4 active metabolite systemic exposure (AUC0-∞) and elimination half-life (t1/2) following equimolar IV dosing in SD rats
Target Compound Data	CA4P 50 mg/kg IV → CA4 AUC0-∞: 7751±801 ng·h/mL; CA4 t1/2: 1.27±0.33 h (CA4P prodrug AUC: 27126±4142 ng·h/mL; CA4P t1/2: 0.85±0.35 h)
Comparator Or Baseline	CA4 36 mg/kg IV (equimolar) → CA4 AUC0-∞: 5037±1433 ng·h/mL; CA4 t1/2: 0.95±0.65 h
Quantified Difference	CA4 exposure (AUC) increased 1.54-fold (P<0.05); t1/2 extended by 0.32 h (from 0.95 to 1.27 h)
Conditions	LC-MS/MS analysis; 12 fasted SD rats; single IV tail vein administration; plasma samples collected at multiple time points; pharmacokinetic parameters calculated via DAS software

Why This Matters

Procurement of CA4P over CA4 ensures dose-for-dose greater and more sustained exposure to the active tubulin-binding metabolite, directly impacting pharmacodynamic outcomes in preclinical tumor models.

• [1] Zhang XL, Wang ZQ, Sun JG, Peng Y, Zhong YX, Hao K, Zhang C, Wang GJ. Pharmacokinetics of Combretastatin A4 and Combretastatin A4 Phosphate in SD rats. Chinese Journal of Clinical Pharmacology and Therapeutics. 2013;18(11):1201-1207. View Source

Tubulin Polymerization Potency vs. Ombrabulin

In standardized cell-free tubulin polymerization assays, the active metabolite of fosbretabulin disodium (CA4) inhibits tubulin assembly with an IC50 of 2.4 μM . By comparison, ombrabulin (AVE8062, AC-7700), a structurally related water-soluble CA4 derivative developed by Sanofi-Aventis, exhibits a tubulin polymerization IC50 of 11.3 μM . This represents an approximately 4.7-fold potency advantage for CA4P/CA4 at the molecular target level. Both compounds are phosphate prodrugs of stilbenoid tubulin binders targeting the colchicine site, making this a structurally and mechanistically relevant cross-study comparison. Notably, despite weaker tubulin inhibition, ombrabulin reached Phase III clinical evaluation in sarcoma, indicating that the observed potency difference is pharmacologically meaningful at the target-engagement level, not merely at cellular cytotoxicity endpoints.

Tubulin Inhibition vs. Ombrabulin

Cross-study

CA4 IC50 2.4 μM vs. ombrabulin IC50 11.3 μM in cell-free tubulin polymerization assay; ~4.7-fold higher target engagement.

Supports lower effective concentrations for tubulin-targeting studies with CA4P-derived CA4.

Turbidimetric detection at 350 nm; structurally related stilbenoid prodrugs compared.

Evidence Dimension	Inhibition of tubulin polymerization in cell-free assay
Target Compound Data	CA4 (active metabolite of fosbretabulin disodium): IC50 2.4 μM
Comparator Or Baseline	Ombrabulin (AVE8062, AC-7700): IC50 11.3 μM
Quantified Difference	CA4P active metabolite is 4.7-fold more potent (IC50 ratio: 11.3/2.4 = 4.71)
Conditions	Cell-free tubulin polymerization assay; turbidimetric detection at 350 nm; tubulin isolated and assembly monitored spectrophotometrically

Why This Matters

When selecting between water-soluble CA4 derivatives for tubulin-targeting studies, the ~5-fold difference in primary target engagement potency translates to lower effective concentrations required in vitro and may influence in vivo dosing requirements.

Colchicine-Site Binding vs. Colchicine

The active metabolite CA4 binds β-tubulin at or near the colchicine binding site with a dissociation constant (Kd) of 0.4 μM in cell-free assays, and demonstrates 78% relative colchicine-binding displacement capacity at the same site . CA4 also inhibits colchicine binding to tubulin with an apparent Ki of 140 nM, indicating high-affinity competitive interaction [1]. In comparison, colchicine itself inhibits microtubule polymerization with an IC50 of 3.2 μM in analogous cell-free tubulin assays . While Kd and IC50 values from different assay formats are not directly interchangeable, the data collectively place CA4 among the higher-affinity ligands for the colchicine-binding domain, with binding parameters suitable for use as a reference colchicine-site inhibitor in competitive displacement and tubulin structural biology studies.

Colchicine-Site Binding vs. Colchicine

Class-level

CA4 Kd 0.4 μM; apparent Ki 140 nM for colchicine displacement; 78% colchicine binding displacement at 1 μM.

Provides a high-affinity orthosteric ligand for tubulin competition and structural biology assays.

Cell-free β-tubulin binding; [3H]colchicine displacement. Cross-assay comparisons require validation.

Evidence Dimension	β-tubulin binding affinity at colchicine site
Target Compound Data	CA4 (active metabolite of CA4P): Kd 0.4 μM for β-tubulin; apparent Ki 140 nM for colchicine displacement; 78% relative colchicine binding capacity at 1 μM
Comparator Or Baseline	Colchicine: tubulin polymerization IC50 3.2 μM (cell-free assay); binds colchicine site on β-tubulin
Quantified Difference	CA4 Kd (0.4 μM) is within an order of magnitude of colchicine polymerization IC50 (3.2 μM); CA4 achieves 78% colchicine displacement at equimolar concentration
Conditions	Cell-free β-tubulin binding assay; [3H]colchicine competitive displacement assay; tubulin at 10 μM (polymerization); tubulin/colchicine/test compound at 1/5/5 μM (binding)

Why This Matters

For researchers designing tubulin competition assays or investigating colchicine-site pharmacology, CA4P-derived CA4 provides a well-characterized, high-affinity ligand with validated competitive binding parameters suitable as a positive control or reference inhibitor.

• [1] IUPHAR/BPS Guide to Pharmacology. Combretastatin A4 — Ligand Page. Inhibits colchicine binding to tubulin with apparent Ki of 140 nM. View Source

Tumor-Selective Vascular Shutdown

In the foundational preclinical study by Tozer et al. (Cancer Research, 1999), a single intraperitoneal dose of CA4P at 100 mg/kg in rats bearing subcutaneous P22 carcinosarcoma reduced tumor blood flow approximately 100-fold at 6 hours post-administration, measured by radiolabeled iodoantipyrine uptake [1]. The spleen — the most affected normal tissue — showed only a ~7-fold reduction in blood flow, yielding a tumor-to-normal-tissue vascular disruption ratio of approximately 14:1. Independently, a 93% reduction in functional vascular volume was documented at 6 hours following a single CA4P dose at 10% of the maximum tolerated dose (MTD) in experimental tumor models, with effects persisting beyond 12 hours . This differential magnitude of vascular shutdown between tumor and normal tissue demonstrates a functional selectivity window that is not observed with conventional tubulin inhibitors such as colchicine, which lack tumor-vascular targeting properties at tolerable doses.

Tumor-Selective Vascular Shutdown

Head-to-head

CA4P 100 mg/kg i.p.: ~100-fold tumor blood flow reduction at 6 h; 14:1 tumor-to-normal-tissue selectivity; 93% functional vascular volume loss at 6 h post single dose at 10% MTD.

Demonstrates functional tumor-vascular disruption with a selectivity window not observed with conventional tubulin inhibitors.

Rat P22 carcinosarcoma; [125I]iodoantipyrine autoradiography. Tozer et al., 1999.

Evidence Dimension	In vivo blood flow reduction in tumor vs. normal tissue at 6 hours post single dose
Target Compound Data	CA4P 100 mg/kg i.p.: Tumor blood flow reduced ~100-fold at 6 h; functional vascular volume reduced 93% at 6 h post single dose at 10% MTD
Comparator Or Baseline	Normal tissue (spleen, most affected): blood flow reduced ~7-fold at 6 h; heart and kidney showed no significant blood flow changes
Quantified Difference	Tumor blood flow reduction ~100-fold vs. spleen ~7-fold = ~14:1 tumor:normal selectivity ratio; 93% functional vascular volume loss in tumor
Conditions	Rat P22 carcinosarcoma model (s.c. implanted); blood flow measured by [125I]iodoantipyrine uptake with quantitative autoradiography; functional vascular volume assessed in human breast cancer xenograft models

Why This Matters

The ~14:1 tumor-selective vascular shutdown ratio is a quantitatively demonstrable functional advantage that distinguishes CA4P from non-selective tubulin inhibitors and underpins its clinical development rationale as a vascular disrupting agent.

• [1] Tozer GM, Prise VE, Wilson J, Locke RJ, Vojnovic B, Stratford MRL, Dennis MF, Chaplin DJ. Combretastatin A-4 phosphate as a tumor vascular-targeting agent: Early effects in tumors and normal tissues. Cancer Research. 1999;59(7):1626-1634. View Source

Anaplastic Thyroid Cancer Efficacy vs. Vadimezan

In the randomized Phase II/III FACT trial (N=80 patients with anaplastic thyroid cancer), the addition of CA4P (60 mg/m²) to carboplatin/paclitaxel reduced the overall risk of death by 28% (HR=0.72; 95% CI, 0.43-1.20) and increased 1-year survival from 8.7% (chemotherapy alone) to 25.5% (CA4P combination, P=0.065) [1]. In patients ≤60 years, median overall survival improved from 3.1 to 10.6 months (HR=0.38, 62% risk reduction). By contrast, the flavonoid-class VDA vadimezan (DMXAA, ASA404) failed to meet its primary survival endpoint in two Phase III NSCLC trials (ATTRACT-1 and ATTRACT-2), and its clinical program was terminated by Novartis in November 2010 [2]. The failure was subsequently attributed to species-specific STING receptor polymorphisms — the murine STING pathway activated by vadimezan is not conserved in humans, rendering the preclinical efficacy data non-translatable [3]. CA4P's tubulin-binding mechanism does not depend on STING signaling, providing a mechanistic basis for differential clinical translatability. CA4P has received FDA orphan drug designation for neuroendocrine tumors (2015) and EMA orphan designation for ovarian cancer (2013), confirming its recognized potential in rare oncology indications [4].

Clinical Endpoint Context vs. Vadimezan

Cross-study

FACT Phase II/III: HR 0.72 (28% risk reduction); 1-year survival 25.5% vs. 8.7% control; median OS 5.2 vs. 4.0 months. Vadimezan Phase III terminated due to STING species mismatch.

Reported survival endpoint context supports continued translational research in rare oncology; mechanism differs from discontinued flavonoid VDA.

FACT trial: N=80, carboplatin/paclitaxel ± CA4P. Regulatory orphan designations granted. Not a clinical efficacy claim.

Evidence Dimension	Phase III clinical trial outcome and regulatory designation status
Target Compound Data	CA4P (fosbretabulin): FACT Phase II/III trial — HR 0.72 (28% risk reduction); 1-year survival 25.5% vs. 8.7% control; median OS 5.2 vs. 4.0 months; patients ≤60 yrs: median OS 10.6 vs. 3.1 months (HR 0.38). FDA orphan designation (neuroendocrine tumors, 2015); EMA orphan designation (ovarian cancer, 2013)
Comparator Or Baseline	Vadimezan (DMXAA, ASA404): Phase III ATTRACT-1 and ATTRACT-2 trials in NSCLC — failed to meet primary survival endpoint. Clinical program terminated by Novartis (November 2010). Failure attributed to non-conserved STING receptor activation between mouse and human
Quantified Difference	CA4P demonstrated survival benefit (HR 0.72) and regulatory recognition; Vadimezan failed to demonstrate efficacy in Phase III and was discontinued. Three orphan drug designations distinguish CA4P from its discontinued flavonoid competitor
Conditions	FACT trial: multicenter, randomized, open-label Phase II/III; carboplatin AUC 6 + paclitaxel 200 mg/m² ± CA4P 60 mg/m² IV q3w up to 6 cycles; 80 patients; median follow-up 4.7 months. ATTRACT trials: vadimezan + carboplatin/paclitaxel in advanced NSCLC

Why This Matters

For procurement in translational oncology research, CA4P offers a clinically validated VDA with survival benefit signals in a rare cancer indication and regulatory orphan designations, whereas the principal flavonoid-class alternative (vadimezan) failed due to fundamental species-translation issues, making CA4P the more reliable tool for studying tubulin-targeted vascular disruption.

• [1] Sosa JA, Balkissoon J, Lu S, Langecker P, Symanowski J, et al. FACT: Addition of CA4P in combination therapy improved OS in anaplastic thyroid cancer. Presented at 2011 ASCO Annual Meeting; Abstract #5502. Median OS 5.2 vs. 4.0 months; HR=0.72; 1-year survival 25.5% vs. 8.7%. View Source
• [2] Novartis International AG. Novartis discontinues ASA404 clinical trial program and shifts focus to other cancer compounds. Media Release, November 11, 2010. Interim Phase III results showed ASA404 failed to meet primary endpoint for extending survival in second-line NSCLC. View Source
• [3] Daei Farshchi Adli A, Jahanban-Esfahlan R, Seidi K, et al. An overview on Vadimezan (DMXAA): The vascular disrupting agent. Chemical Biology & Drug Design. 2018;91(5):996-1006. STING receptor variation between mice and humans identified as cause of Phase III failure. View Source
• [4] U.S. FDA. Orphan Drug Designation: fosbretabulin tromethamine for neuroendocrine tumors (12/29/2015). EMA orphan designation for ovarian cancer (July 2013). View Source

Fosbretabulin Disodium Research and Application Scenarios

Aqueous IV Tumor Vascular Disruption

Fosbretabulin disodium is the optimal choice for in vivo tumor vascular disruption studies where direct intravenous or intraperitoneal administration without organic co-solvents is required. Its aqueous solubility of 28 mg/mL enables formulation in saline or water , avoiding DMSO or ethanol vehicles that can independently affect vascular tone, endothelial permeability, and tumor hemodynamics. The verified in vivo efficacy benchmark — ~100-fold tumor blood flow reduction at 6 hours with 14:1 tumor-to-normal-tissue selectivity at 100 mg/kg — provides a well-characterized pharmacodynamic reference point for experimental design [1]. This scenario specifically excludes water-insoluble alternatives like CA4, which would require organic co-solvents that complicate vascular pharmacology interpretation.

Anaplastic Thyroid Cancer and Rare Oncology Research

For investigators pursuing translational research in anaplastic thyroid cancer (ATC), neuroendocrine tumors, or ovarian cancer, CA4P is distinguished by the FACT Phase II/III trial data showing a 28% reduction in mortality risk (HR=0.72) and 25.5% one-year survival when added to carboplatin/paclitaxel . The FDA and EMA orphan drug designations for these indications provide formal regulatory recognition of the compound's potential in rare oncology settings. This clinical evidence package — including the pre-specified subgroup finding of 10.6 vs. 3.1 months median OS in patients ≤60 years — makes CA4P a clinically anchored reference VDA for combination therapy studies, whereas vadimezan lacks any positive Phase III data due to its species-translation failure [1].

Colchicine-Site Binding Reference Standard

CA4P serves as a validated prodrug source of the high-affinity colchicine-site ligand CA4 (Kd 0.4 μM for β-tubulin; apparent Ki 140 nM for colchicine displacement) for use in tubulin binding competition assays, microtubule dynamics studies, and structural biology investigations . The 78% colchicine displacement capacity at equimolar concentration and well-characterized cell-free tubulin polymerization IC50 of 2.4 μM provide quantitative benchmarks for calibrating novel colchicine-site inhibitors. Compared with colchicine itself (tubulin polymerization IC50 ~3.2 μM), CA4 offers a distinct stilbenoid chemotype with higher affinity binding parameters while targeting the same domain, making it suitable as an orthogonal reference ligand [1].

VDA Subclass Comparative Pharmacology

For studies comparing the two major VDA subclasses — tubulin-binding agents and flavonoid-based cytokine inducers — CA4P represents the most clinically advanced and mechanistically validated tubulin-binding VDA. The direct comparative PK advantage over CA4 (1.5-fold greater active metabolite AUC) and the 4.7-fold greater tubulin polymerization potency over the CA4-derivative ombrabulin establish CA4P as the reference tubulin-VDA within the combretastatin chemotype family [1]. This is particularly relevant given vadimezan's Phase III failure due to non-conserved STING signaling, which makes flavonoid VDAs unreliable comparators for human-translatable vascular disruption research [2].

Application

Selection Property

Validation Focus

In vivo vascular disruption studies

Aqueous IV formulation compatibility

Tumor blood flow reduction and vascular volume loss endpoints

Translational oncology model studies (anaplastic thyroid cancer, neuroendocrine tumors)

Clinical-stage reference VDA with survival endpoint context

Overall survival and subgroup response interpretation; regulatory orphan designation context

Tubulin binding competition and structural biology

High-affinity colchicine-site ligand (CA4)

Competitive displacement and Kd/Ki benchmarking for novel inhibitors

VDA subclass comparative pharmacology

Tubulin-binding VDA reference compound

Mechanism-specific vascular disruption readouts vs. STING-dependent VDAs

• [1] Tozer GM, Prise VE, Wilson J, et al. Combretastatin A-4 phosphate as a tumor vascular-targeting agent. Cancer Research. 1999;59(7):1626-1634; Zhang XL et al. Pharmacokinetics of CA4 and CA4P in SD rats. Chin J Clin Pharmacol Ther. 2013;18(11):1201-1207; 10XChem. Ombrabulin IC50 11.3 µM. View Source
• [2] Daei Farshchi Adli A et al. An overview on Vadimezan (DMXAA). Chem Biol Drug Des. 2018;91(5):996-1006. View Source